2-Acetylthiopropyltrimethylammonium iodide
Overview
Description
2-Acetylthiopropyltrimethylammonium iodide is a quaternary ammonium salt. It is identified by the EC number 217-476-2 and the CAS number 1866-17-7 . The molecular formula of this compound is C8H18INOS .
Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .Scientific Research Applications
Nanotechnology and Nanorod Formation
Research has demonstrated that impurities in cetyltrimethylammonium bromide (CTAB), such as iodide, can significantly affect the formation of gold nanorods in the gold nanocrystal seed-mediated approach. Notably, iodide concentrations higher than 50 ppm in CTAB prevent nanorod growth, resulting in the production of spherical nanocrystals instead. This finding suggests that iodide plays a role in slowing the reduction of Au(III) to Au0 and adsorbing on Au {111} surfaces, which inhibits nanorod growth (Smith, Miller, & Korgel, 2009).
Analytical Chemistry and Iodide Detection
In analytical chemistry, cetyltrimethylammonium bromide (CTAB) is used as an ion-pairing agent for voltammetric determination of iodide levels in iodized table salt. This method employs CTAB to enhance the electrode's ability to bind to iodide ions, leading to potential applications as a portable iodine detector (Jamilan et al., 2019).
Environmental Monitoring
Capillary zone electrophoresis with transient isotachophoresis has been applied for the determination of iodide in seawater. This method uses CTAB and artificial seawater as the background electrolyte, providing a novel approach for monitoring iodide levels in marine environments (Yokota et al., 2003).
Biomedical Applications
Quaternized nanocellulose tri-iodide, formed from nanocellulose and cetyltrimethylammonium chloride (CTAC), has been explored as an antimicrobial agent. This functionalized nanocellulose shows promise for biomedical applications and water purification processes due to its effective antimicrobial activity and sustained release of iodine (Bansal et al., 2021).
properties
IUPAC Name |
2-acetylsulfanylpropyl(trimethyl)azanium;iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18NOS.HI/c1-7(11-8(2)10)6-9(3,4)5;/h7H,6H2,1-5H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFWLTEMLPVNWIJ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C[N+](C)(C)C)SC(=O)C.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18INOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60940115 | |
Record name | 2-(Acetylsulfanyl)-N,N,N-trimethylpropan-1-aminium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60940115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1866-17-7 | |
Record name | 1-Propanaminium, 2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1866-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Acetylthiopropyltrimethylammonium iodide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001866177 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(Acetylsulfanyl)-N,N,N-trimethylpropan-1-aminium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60940115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-acetylthiopropyltrimethylammonium iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.888 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-acetylthiopropyltrimethylammonium iodide in the thyroxine immunoassay described in the paper?
A1: this compound acts as the substrate for the enzyme acetylcholinesterase in this assay []. The assay principle relies on the inhibition of acetylcholinesterase by a thyroxine-cholinesterase inhibitor conjugate. When the conjugate is bound to an antibody, its inhibitory effect is neutralized. This difference in enzyme activity in the presence or absence of free thyroxine is what allows for the quantification of thyroxine levels in a sample. Essentially, this compound is crucial for the assay as it is the molecule acted upon by the enzyme, and its hydrolysis rate is directly related to the amount of free thyroxine present.
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